4-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6-methyl-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 4-[3-[(4-bromopyrazol-1-yl)methyl]azetidin-1-yl]-6-methyl-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C13H16BrN5S/c1-9-3-12(17-13(16-9)20-2)18-5-10(6-18)7-19-8-11(14)4-15-19/h3-4,8,10H,5-7H2,1-2H3
• InChI Key: PWABGJUYXAYQEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SC)N2CC(C2)CN3C=C(C=N3)Br
• Molecular Formula: C13H16BrN5S
• Molecular Weight: 354.27 g/mol

Description

The compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine. One of their carbon atoms is replaced by a nitrogen atom. They are also a part of several larger biomolecules, including ATP, DNA, and RNA.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups, including a pyrimidine ring and a pyrazole ring. These rings are likely to influence the compound’s chemical behavior significantly.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, it’s likely to be relatively stable due to the presence of the aromatic rings.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. For example, many pyrimidine derivatives are used as drugs, where they can have various mechanisms of action.

Future Directions

Future research could involve synthesizing this compound and studying its properties in more detail. It could also involve exploring potential applications, for example in medicine or materials science.